Cas no 117568-27-1 (2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile)

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile structure
117568-27-1 structure
Product name:2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
CAS No:117568-27-1
MF:C22H18N2O4
MW:374.38932
MDL:MFCD20489222
CID:131564
PubChem ID:10904838

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
    • Benzeneacetonitrile,2-nitro-4,5-bis(phenylmethoxy)-
    • 117568-27-1
    • DPVIYAXAQYTSRV-UHFFFAOYSA-N
    • 2-nitro-4,5-dibenzyloxyphenylacetonitrile
    • DTXSID70447867
    • EC 410-970-0
    • A893329
    • 2-NITRO-4,5-BIS(BENZYLOXY)PHENYLACETONITRILE
    • SCHEMBL8967901
    • CS-0441567
    • AKOS015891335
    • NS00006577
    • 2-[2-nitro-4,5-bis(phenylmethoxy)phenyl]acetonitrile
    • [4,5-Bis(benzyloxy)-2-nitrophenyl]acetonitrile
    • G83754
    • DB-337622
    • MDL： MFCD20489222
    • Inchi： InChI=1S/C22H18N2O4/c23-12-11-19-13-21(27-15-17-7-3-1-4-8-17)22(14-20(19)24(25)26)28-16-18-9-5-2-6-10-18/h1-10,13-14H,11,15-16H2
    • InChI Key： DPVIYAXAQYTSRV-UHFFFAOYSA-N
    • SMILES： C1=CC=C(C=C1)COC2=C(C=C(C(=C2)CC#N)[N+](=O)[O-])OCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 374.12665706g/mol
  • Monoisotopic Mass: 374.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 582.3±45.0 °C at 760 mmHg
  • Flash Point: 305.9±28.7 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile Security Information

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0989576-5g
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
5g
 $2000 2024-08-02
Ambeed
A384797-1g
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
1g
 $559.0 2025-03-05
Crysdot LLC
CD12176389-250mg
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95+%
250mg
 $309 2024-07-23
eNovation Chemicals LLC
Y0989576-5g
2-(4,5-bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
5g
 $2000 2025-02-25
eNovation Chemicals LLC
Y0989576-5g
2-(4,5-bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
5g
 $2000 2025-02-19
Ambeed
A384797-100mg
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
100mg
 $123.0 2025-03-05
Ambeed
A384797-250mg
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
250mg
 $208.0 2025-03-05
Cooke Chemical
BD9543631-1g
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95+%
1g
 RMB 3516.80 2025-02-20
Alichem
A019115170-1g
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 95%
1g
 $653.12 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1512234-1g
2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
 117568-27-1 98%
1g
 ￥6405.00 2024-08-09

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